3-Chloro-5-fluoro-4-propoxyphenylboronic acid

• IUPAC Name: (3-chloro-5-fluoro-4-propoxyphenyl)boronic acid
• InChI: InChI=1S/C9H11BClFO3/c1-2-3-15-9-7(11)4-6(10(13)14)5-8(9)12/h4-5,13-14H,2-3H2,1H3
• InChI Key: QDMDQPSRPPTLBY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C(=C1)Cl)OCCC)F)(O)O
• Molecular Formula: C9H11BClFO3
• Molecular Weight: 232.44 g/mol
• CAS No.: 2096341-48-7

Description

3-Chloro-5-fluoro-4-propoxyphenylboronic acid is a useful research compound. Its molecular formula is C9H11BClFO3 and its molecular weight is 232.44. The purity is usually 95%.
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Scientific Research Applications

Material Science and Polymer Research

Boronic acids, including those similar to 3-Chloro-5-fluoro-4-propoxyphenylboronic acid, have been utilized in the development of novel polymeric materials. For example, novel poly(arylene ether)s with pendent trifluoromethyl groups were synthesized using boronic acids as key intermediates. These polymers demonstrated high thermal stability, highlighting the role of boronic acid derivatives in enhancing material properties (Banerjee, Maier, & Burger, 1999).

Organic Synthesis and Drug Development

In organic synthesis, boronic acids serve as pivotal reagents, particularly in cross-coupling reactions which are foundational for constructing complex organic frameworks. For instance, 4-Chloro-2-fluoro-5-nitrobenzoic acid, a compound bearing resemblance in structural motifs to this compound, has been identified as a versatile building block for solid-phase synthesis, enabling the generation of diverse heterocyclic scaffolds significant in drug discovery (Křupková, Funk, Soural, & Hlaváč, 2013).

Analytical Chemistry and Sensor Development

Boronic acids are also fundamental in designing sensors, especially for detecting saccharides and fluoride ions, owing to their unique ability to form reversible covalent bonds with diols and anions. A study investigating organoboron compounds as Lewis acid receptors in polymeric membranes showcased the potential for developing selective sensors for fluoride ions, an application that could extend to boronic acids like this compound (Jańczyk, Adamczyk-Woźniak, Sporzyński, & Wróblewski, 2012).

Fluorescence Quenching Studies

The role of boronic acids in fluorescence quenching studies provides insights into their interaction with various fluorophores. Research on fluorescence quenching of boronic acid derivatives has contributed to understanding the molecular dynamics and interactions critical in developing fluorescent probes and sensors (Geethanjali, Nagaraja, & Melavanki, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315-H319-H335. Precautionary measures include P261-P264-P271-P280-P302+P352-P304+P340+P312-P305+P351+P338-P332+P313-P337+P313-P362-P403+P233-P405-P501.